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Compound of Interest

Compound Name: 1,3-Cyclopentanediol

Cat. No.: B3029237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

information for 1,3-Cyclopentanediol (CAS RN: 59719-74-3), a versatile intermediate used in

the synthesis of various organic compounds, including polyester polymers and as an additive in

plastics, paints, and coatings.[1] Due to its increasing application in research and development,

a thorough understanding of its safety profile is crucial for ensuring laboratory and personnel

safety. This guide consolidates available data from multiple safety data sheets and toxicological

resources to provide a centralized reference for professionals working with this chemical.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of safe handling. 1,3-Cyclopentanediol is a combustible solid that appears as a colorless to

light orange or yellow clear liquid after melting.[2][3] Key quantitative properties are

summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₅H₁₀O₂ [2][4]

Molecular Weight 102.13 g/mol [2][4]

CAS Number 59719-74-3 [2][4]

EC Number 261-880-1 [2][4]

Melting Point 40 °C (lit.) [2][5]

Boiling Point 80-85 °C / 0.1 mmHg (lit.) [2]

Density 1.094 g/mL at 25 °C (lit.) [2]

Flash Point 113 °C (235.4 °F) - closed cup [2][6]

Refractive Index n20/D 1.484 (lit.) [2]

pKa 14.65 ± 0.40 (Predicted) [5]

Toxicological Information and Hazard Classification
Based on available safety data sheets, 1,3-Cyclopentanediol, particularly the cis-isomer, is

classified as hazardous.[7] The primary hazards are associated with irritation to the skin, eyes,

and respiratory system, and it is considered harmful if swallowed.[7][8]

Hazard Classification
Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[7][8]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[7][8]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[7]
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Note: This classification is based on GHS information provided for the cis-isomer and may be

applicable to mixtures.

Summary of Toxicological Effects
Acute Oral Toxicity: Harmful if swallowed.[7]

Skin Irritation: Causes skin irritation.[7][8]

Eye Irritation: Causes serious eye irritation.[7][8]

Respiratory Irritation: May cause respiratory irritation.[8]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to indicate

carcinogenic, mutagenic, or reproductive effects.[9]

Endocrine Disruption: The substance is not considered to have endocrine-disrupting

properties.[10]

Quantitative toxicological data such as LD50 (Lethal Dose, 50%) values for 1,3-
Cyclopentanediol are not readily available in the reviewed literature.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure a safe

working environment.

Engineering Controls
Work in a well-ventilated area. Use only outdoors or in a well-ventilated area.[8]

Use a local exhaust ventilation system to prevent the generation of vapor or mist.[10]

Ensure a safety shower and eye bath are readily accessible.[10]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or

goggles. A face shield may also be appropriate.

[10]

Skin Protection

Wear protective gloves and a protective suit or

long-sleeved clothing to prevent skin contact.[9]

[10]

Respiratory Protection
If ventilation is inadequate, use a gas mask or

other approved respiratory protection.[10]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[8][10]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.

Storage Conditions
Store in a cool, shaded, and well-ventilated place.[8][10]

Keep the container tightly closed.[8][10]

Protect from moisture as the substance is hygroscopic.[3][10]

Store under an inert atmosphere.[8]

Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides, and acids.[8]

Emergency and First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If feeling unwell, call a

POISON CENTER or doctor.[8][10]

Skin Contact

Take off all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation or a rash occurs, get

medical advice/attention.[8][10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[8][10]

Ingestion
Rinse mouth with water. Get medical

advice/attention.[9][10]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 1,3-Cyclopentanediol were not found, the assessment

of its irritant properties would likely follow standardized OECD guidelines. These protocols

provide a framework for evaluating the potential of a chemical to cause skin and eye irritation.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline describes a procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

Methodology:

Animal Model: The test is typically conducted on a single healthy young adult albino rabbit.

Test Substance Application: A small area of the animal's skin (approximately 6 cm²) is clipped

free of fur. The test substance is applied to this area and covered with a gauze patch and a

semi-occlusive dressing.
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Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72

hours after patch removal).

Scoring: The severity of the skin reactions is scored using a standardized system. The

reversibility of the observed effects is also assessed.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to determine the potential of a substance to cause eye irritation or

corrosion.

Methodology:

Animal Model: The test is typically performed on a single healthy young adult albino rabbit.

Test Substance Instillation: A single dose of the test substance (typically 0.1 mL for liquids or

0.1 g for solids) is instilled into the conjunctival sac of one eye. The other eye remains

untreated and serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.

Scoring: The degree of eye irritation is scored based on the severity of the observed lesions.

The reversibility of the effects is also evaluated.

Visualized Workflows
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 1,3-
Cyclopentanediol in a laboratory setting.
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Preparation & Planning

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Before starting work

Chemical Handling
(Weighing, Transferring)

Ready for handling

Waste Disposal
(Properly labeled waste container)

After use

Decontamination & Cleanup

End of Process

 

Accidental Exposure Occurs

Remove from Exposure Source

Administer First Aid
(Based on exposure route)

Seek Medical Attention
(If symptoms persist or are severe)

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact
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Phone: (601) 213-4426
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